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Compound of Interest

((3-
Chloropropoxy)methyl)benzene

Cat. No.: B040824

Compound Name:

An In-depth Technical Guide on the Physical Properties of ((3-
Chloropropoxy)methyl)benzene

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a summary of the known physical properties of ((3-
Chloropropoxy)methyl)benzene (CAS No: 26420-79-1). Due to a lack of experimentally
determined quantitative data in publicly accessible literature, this document outlines
standardized experimental protocols for the determination of key physical properties such as
boiling point, density, and refractive index. Furthermore, a detailed experimental protocol for the
synthesis of ((3-Chloropropoxy)methyl)benzene via Williamson ether synthesis is provided,
accompanied by a logical workflow diagram.

Core Physical Properties

Limited quantitative data for the physical properties of ((3-Chloropropoxy)methyl)benzene is
available in the public domain. The table below summarizes the fundamental known properties
of the compound.
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Property Value Source

CAS Number 26420-79-1 Chemical Supplier Catalogs
Molecular Formula C10H13CIO Chemical Supplier Catalogs
Molecular Weight 184.66 g/mol Chemical Supplier Catalogs
Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Experimental Protocols for Physical Property

Determination

The following sections detail standard laboratory procedures for determining the primary

physical properties of a liquid compound like ((3-Chloropropoxy)methyl)benzene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small sample is

the Thiele tube method.

Apparatus:

e Thiele tube

Thermometer (calibrated)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Mineral oil or other suitable heating bath fluid

Stand and clamps

Procedure:

A small amount of the liquid sample (approximately 0.5-1 mL) is placed into the small test
tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is securely attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is below
the oil level.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature rises, air trapped in the capillary tube will be expelled, followed by a
steady stream of vapor bubbles from the sample as it begins to boll.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to be drawn into the capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for its

determination involves the use of a pycnometer or a graduated cylinder and a balance.

Apparatus:

Pycnometer (for high accuracy) or a graduated cylinder

Analytical balance

Thermometer
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Procedure:

The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured using
an analytical balance.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
temperature of the liquid is recorded.

e The mass of the pycnometer filled with the liquid is measured.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

e The volume of the liquid is the known volume of the pycnometer. If using a graduated
cylinder, the volume is read directly.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels
through the material. It is a characteristic property and is commonly measured using a
refractometer.

Apparatus:

o Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue paper

Procedure:
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e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.
» Afew drops of the liquid sample are placed on the surface of the prism using a dropper.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature,
typically controlled by a circulating water bath.

e The light source is switched on, and the eyepiece is adjusted until the crosshairs are in
focus.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and coincides with the center of the crosshairs.

The refractive index is read from the scale.

Synthesis of ((3-Chloropropoxy)methyl)benzene

((3-Chloropropoxy)methyl)benzene can be synthesized via a Williamson ether synthesis.
This method involves the reaction of an alkoxide with a primary alkyl halide. In this case, benzyl
alcohol is deprotonated to form a benzyl alkoxide, which then acts as a nucleophile to attack 1-
bromo-3-chloropropane.

Experimental Protocol

Materials:

Benzyl alcohol

1-Bromo-3-chloropropane

Sodium hydride (NaH) or another suitable base (e.g., potassium carbonate)

Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Diethyl ether
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Saturated aqueous ammonium chloride (NH4Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Dropping funnel

Separatory funnel

Rotary evaporator

Apparatus for column chromatography (silica gel, hexane, ethyl acetate)
Procedure:

To a solution of benzyl alcohol in anhydrous THF in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), add sodium hydride portion-wise at 0 °C.

Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases,
indicating the formation of the sodium benzyl alkoxide.

Cool the reaction mixture back to 0 °C and add 1-bromo-3-chloropropane dropwise via a
dropping funnel.

The reaction mixture is then allowed to warm to room temperature and stirred overnight. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction is carefully quenched by the slow addition of a saturated
agueous solution of ammonium chloride.

The aqueous layer is extracted with diethyl ether.
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e The combined organic layers are washed with water and then with brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure using a rotary evaporator to yield the crude product.

e The crude ((3-Chloropropoxy)methyl)benzene is purified by flash column chromatography
on silica gel using a hexane/ethyl acetate gradient.

Workflow Visualization

The following diagram illustrates the logical workflow for the synthesis and purification of ((3-
Chloropropoxy)methyl)benzene.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for ((3-Chloropropoxy)methyl)benzene.

 To cite this document: BenchChem. [Physical properties of ((3-
Chloropropoxy)methyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040824#physical-properties-of-3-chloropropoxy-
methyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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